Cas no 1806917-11-2 (4-Amino-5-(aminomethyl)-3-(difluoromethyl)-2-methoxypyridine)

• Product name: 4-Amino-5-(aminomethyl)-3-(difluoromethyl)-2-methoxypyridine
• CAS No: 1806917-11-2
• MF: C₈H₁₁F₂N₃O
• MW: 203.189248323441
• CID: 4854762

4-Amino-5-(aminomethyl)-3-(difluoromethyl)-2-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 4-Amino-5-(aminomethyl)-3-(difluoromethyl)-2-methoxypyridine

• Inchi： 1S/C8H11F2N3O/c1-14-8-5(7(9)10)6(12)4(2-11)3-13-8/h3,7H,2,11H2,1H3,(H2,12,13)
• InChI Key： KGYPVZOKPVVMJO-UHFFFAOYSA-N
• SMILES： FC(C1C(=NC=C(CN)C=1N)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 182
• XLogP3: 0.5
• Topological Polar Surface Area: 74.2

Additional information on 4-Amino-5-(aminomethyl)-3-(difluoromethyl)-2-methoxypyridine

Comprehensive Overview of 4-Amino-5-(aminomethyl)-3-(difluoromethyl)-2-methoxypyridine (CAS No. 1806917-11-2)

In the realm of specialized chemical compounds, 4-Amino-5-(aminomethyl)-3-(difluoromethyl)-2-methoxypyridine (CAS No. 1806917-11-2) stands out as a molecule of significant interest due to its unique structural features and potential applications. This compound, often referred to in abbreviated forms or by its CAS number, is a pyridine derivative that incorporates multiple functional groups, including amino, aminomethyl, difluoromethyl, and methoxy substituents. These moieties contribute to its distinct chemical properties, making it a subject of study in various scientific and industrial fields.

The pyridine core of this compound is a heterocyclic aromatic ring, which is a common scaffold in pharmaceuticals, agrochemicals, and materials science. The presence of the difluoromethyl group is particularly noteworthy, as fluorine-containing compounds often exhibit enhanced stability, bioavailability, and metabolic resistance. This has led to increased research into fluorinated pyridines, with CAS 1806917-11-2 being a prime example. Researchers are particularly interested in how the aminomethyl and amino groups influence the compound's reactivity and interaction with biological targets.

One of the trending topics in chemical research is the development of sustainable synthetic methodologies. In this context, 4-Amino-5-(aminomethyl)-3-(difluoromethyl)-2-methoxypyridine has garnered attention as a potential intermediate in green chemistry applications. Its multifunctional structure allows for diverse transformations, enabling the synthesis of more complex molecules with reduced environmental impact. This aligns with the growing demand for eco-friendly chemical processes, a hot topic in both academic and industrial circles.

Another area of interest is the compound's potential role in drug discovery. Pyridine derivatives are prevalent in FDA-approved drugs, and the specific substitution pattern of CAS 1806917-11-2 suggests possible bioactivity. For instance, the difluoromethyl group is known to mimic certain metabolic intermediates, making it a valuable moiety in medicinal chemistry. Researchers are exploring whether this compound could serve as a building block for new therapeutic agents, particularly in areas like oncology or infectious diseases.

From a materials science perspective, the compound's aromaticity and functional group diversity make it a candidate for advanced material applications. For example, it could be incorporated into organic electronic devices or catalysts due to its potential electron-donating and accepting properties. The methoxy group might also influence solubility and crystallinity, which are critical factors in material design.

In the context of analytical chemistry, 4-Amino-5-(aminomethyl)-3-(difluoromethyl)-2-methoxypyridine presents challenges and opportunities. Its complex structure requires sophisticated techniques like NMR spectroscopy and mass spectrometry for characterization. This has spurred discussions in online forums and scientific communities about the best practices for analyzing such compounds, reflecting broader interest in advanced analytical methods.

Given the rise of AI-driven drug design and computational chemistry, there is also growing curiosity about how CAS 1806917-11-2 could be modeled in silico. Researchers are investigating its molecular docking potential and quantum chemical properties, which could accelerate its application in virtual screening pipelines. This ties into the broader trend of integrating machine learning with chemical research.

In summary, 4-Amino-5-(aminomethyl)-3-(difluoromethyl)-2-methoxypyridine (CAS No. 1806917-11-2) is a multifaceted compound with promising applications across multiple disciplines. Its structural complexity and functional versatility make it a valuable subject for ongoing research, particularly in areas like sustainable chemistry, drug development, and materials science. As scientific advancements continue, this compound is likely to remain at the forefront of innovation in its field.